Cas no 88681-11-2 (2-Propen-1-one, 3-(4-nitrophenyl)-1-[4-(phenylmethyl)phenyl]-)

• Product Name: 2-Propen-1-one, 3-(4-nitrophenyl)-1-[4-(phenylmethyl)phenyl]-
• CAS No: 88681-11-2
• MF: C₂₂H₁₇NO₃
• MW: 343.375285863876
• CID: 624821
• PubChem ID: 71319498
• Update Time: 2025-04-19

2-Propen-1-one, 3-(4-nitrophenyl)-1-[4-(phenylmethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-nitrophenyl)-1-[4-(phenylmethyl)phenyl]-
• 1-(4-benzylphenyl)-3-(4-nitrophenyl)prop-2-en-1-one
• DTXSID10749519
• 88681-11-2

• Inchi： 1S/C22H17NO3/c24-22(15-10-17-8-13-21(14-9-17)23(25)26)20-11-6-19(7-12-20)16-18-4-2-1-3-5-18/h1-15H,16H2
• InChI Key： NLIDPROCFORMRR-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 343.12084340g/mol
• Monoisotopic Mass: 343.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 62.9Ų